Histamine phosphate

Specification

• CAS No.: 51-74-1
• Molecular Formula: C5H12N3O4P
• Molecular Weight: 209.14 g/mol
• IUPAC Name: 2-(1H-imidazol-5-yl)ethanamine;phosphoric acid
• Standard InChI: InChI=1S/C5H9N3.H3O4P/c6-2-1-5-3-7-4-8-5;1-5(2,3)4/h3-4H,1-2,6H2,(H,7,8);(H3,1,2,3,4)
• Standard InChI Key: ICXZPFDAWSIMGB-UHFFFAOYSA-N
• SMILES: C1=C(NC=N1)CCN.OP(=O)(O)O.OP(=O)(O)O
• Canonical SMILES: C1=C(NC=N1)CCN.OP(=O)(O)O

Introduction

Chemical Identity and Structure

Nomenclature and Identification

Histamine phosphate exists under several synonyms including histamine diphosphate, histamine biphosphate, histamine acid phosphate, and 4-(2-Aminoethyl)imidazole bis(dihydrogen phosphate). The compound is registered with CAS number 51-74-1 and is chemically defined as the diphosphate salt of histamine. In pharmaceutical contexts, it carries the FDA UNII identifier QWB37T4WZZ and ATC code V04CG03, classifying it within diagnostic agents.

Molecular Structure and Properties

Histamine phosphate consists of the histamine molecule combined with phosphate groups. It has two primary molecular formulas represented in the literature:

• C₅H₉N₃·2H₃O₄P (histamine with two phosphoric acid molecules)

• C₅H₁₅N₃O₈P₂ (consolidated formula)

The compound has a molecular weight of 307.1354 g/mol and possesses an ACHIRAL stereochemistry with no defined stereocenters. Its chemical structure can be represented by the following SMILES notation:
OP(O)(O)=O.OP(O)(O)=O.NCCC1=CNC=N1

Table 1: Key Physical and Chemical Properties of Histamine Phosphate

Property	Value
Molecular Weight	307.1354 g/mol
Melting Point	128-132 °C
Physical Form	White powder
Solubility	Soluble in water, slightly soluble in aqueous acid
Stability	Hygroscopic
InChIKey	ZHIBQGJKHVBLJJ-UHFFFAOYSA-N

Pharmacological Properties

Biochemical Actions

Histamine phosphate functions primarily through the activity of its histamine component, which acts as an agonist at histamine receptors. The histamine component serves as a powerful stimulant of gastric secretion, causing increased secretion of highly acidic gastric juice. This effect occurs predominantly through direct action on parietal and chief gland cells.

Beyond gastric effects, histamine phosphate exhibits multiple physiological actions including:

• Constriction of bronchial smooth muscle

• Vasodilation of blood vessels

• Neurotransmitter activity in the central nervous system

These diverse actions make histamine phosphate valuable for both diagnostic applications and experimental research.

Receptor Interactions

Histamine's physiological functions are mediated through four distinct G protein-coupled receptors (H1R, H2R, H3R, and H4R), all of which serve as targets for pharmacological intervention. These receptors display molecular heterogeneity and constitutive activity, allowing for varied therapeutic applications. While histamine phosphate itself serves as an agonist at these receptors, various antagonists have been developed for clinical use:

• H1R antagonists function as antiallergic and sedating drugs

• H2R antagonists revolutionized stomach ulcer treatment

• H3R functions as an autoreceptor and heteroreceptor providing negative feedback

• H4R occurs on immunocompetent cells and may lead to anti-inflammatory drug development

Medical Applications

Diagnostic Applications

Histamine phosphate has established roles in clinical diagnostics, particularly in two key areas:

Gastric Acid Secretory Function Evaluation

Histamine phosphate serves as a valuable diagnostic aid for evaluating gastric acid secretory function. This application enables the identification of several conditions:

• Anacidity (achlorhydria) in response to histamine may indicate pernicious anemia, atrophic gastritis, adenomatous polyps of the stomach, or gastric carcinoma

• Gastric hypersecretion in response to histamine may suggest duodenal ulcer or Zollinger-Ellison syndrome

Allergic Response Testing

The compound is utilized as a positive control in the evaluation of allergenic (immediate hypersensitivity or "Type I") skin testing. This approach allows clinicians to calibrate and verify allergic response testing protocols.

Treatment of Ménière's Syndrome

Research dating back to the 1940s demonstrated promising results using intravenous histamine phosphate for treating Ménière's syndrome. In a case series of 22 patients treated since December 1940, 17 patients (77%) experienced "striking results" and were reported to be "well and going about their daily tasks". The treatment proved less effective in 5 patients, with only one of those having experienced a major attack previously.

Historical Approval and Usage

Histamine phosphate received initial regulatory approval in 1939, particularly for its diagnostic applications. Its clinical trajectory represents one of the earlier examples of a pharmacologically active compound being developed specifically for diagnostic rather than therapeutic purposes.

Classification	Details
GHS Symbols	GHS05, GHS07, GHS08
Signal Word	Danger
Hazard Statements	H302-H315-H317-H318-H334-H335
Precautionary Statements	P261-P280-P305+P351+P338-P342+P311
Hazard Codes	Xn
Risk Statements	20/21/22-36/37/38-42/43-41-37/38-22
Water Hazard Class (Germany)	3

Manufacturer	Product Description	Purity	Package Size	Price (USD)
Sigma-Aldrich	Histamine bisphosphate monohydrate	≥99.0% (NT)	5g	$67.90
Sigma-Aldrich	Histamine bisphosphate monohydrate	≥99.0% (NT)	25g	$114.60
TCI Chemical	Histamine Diphosphate Hydrate	>98.0%(T)	1g	$38.00
TCI Chemical	Histamine Diphosphate Hydrate	>98.0%(T)	5g	$134.00
Alfa Aesar	Histamine diphosphate	98%	5g	$63.20